Cas no 2097966-88-4 (6-(4-Butylcyclohexyl)pyrimidin-4-ol)
6-(4-Butylcyclohexyl)pyrimidin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 6-(4-butylcyclohexyl)pyrimidin-4-ol
- 4-(4-butylcyclohexyl)-1H-pyrimidin-6-one
- 6-(4-Butylcyclohexyl)pyrimidin-4-ol
-
- Inchi: 1S/C14H22N2O/c1-2-3-4-11-5-7-12(8-6-11)13-9-14(17)16-10-15-13/h9-12H,2-8H2,1H3,(H,15,16,17)
- InChI Key: DHMILBVJBULBIR-UHFFFAOYSA-N
- SMILES: O=C1C=C(C2CCC(CCCC)CC2)N=CN1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 325
- XLogP3: 3.3
- Topological Polar Surface Area: 41.5
6-(4-Butylcyclohexyl)pyrimidin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B271391-100mg |
6-(4-butylcyclohexyl)pyrimidin-4-ol |
2097966-88-4 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B271391-500mg |
6-(4-butylcyclohexyl)pyrimidin-4-ol |
2097966-88-4 | 500mg |
$ 320.00 | 2022-06-07 | ||
| TRC | B271391-1g |
6-(4-butylcyclohexyl)pyrimidin-4-ol |
2097966-88-4 | 1g |
$ 475.00 | 2022-06-07 | ||
| Life Chemicals | F1967-3748-0.25g |
6-(4-butylcyclohexyl)pyrimidin-4-ol |
2097966-88-4 | 95%+ | 0.25g |
$302.0 | 2023-09-06 | |
| Life Chemicals | F1967-3748-0.5g |
6-(4-butylcyclohexyl)pyrimidin-4-ol |
2097966-88-4 | 95%+ | 0.5g |
$318.0 | 2023-09-06 | |
| Life Chemicals | F1967-3748-1g |
6-(4-butylcyclohexyl)pyrimidin-4-ol |
2097966-88-4 | 95%+ | 1g |
$335.0 | 2023-09-06 | |
| Life Chemicals | F1967-3748-2.5g |
6-(4-butylcyclohexyl)pyrimidin-4-ol |
2097966-88-4 | 95%+ | 2.5g |
$670.0 | 2023-09-06 | |
| Life Chemicals | F1967-3748-5g |
6-(4-butylcyclohexyl)pyrimidin-4-ol |
2097966-88-4 | 95%+ | 5g |
$1005.0 | 2023-09-06 | |
| Life Chemicals | F1967-3748-10g |
6-(4-butylcyclohexyl)pyrimidin-4-ol |
2097966-88-4 | 95%+ | 10g |
$1407.0 | 2023-09-06 |
6-(4-Butylcyclohexyl)pyrimidin-4-ol Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
Additional information on 6-(4-Butylcyclohexyl)pyrimidin-4-ol
Research Brief on 6-(4-Butylcyclohexyl)pyrimidin-4-ol (CAS: 2097966-88-4): Recent Advances and Applications
The compound 6-(4-Butylcyclohexyl)pyrimidin-4-ol (CAS: 2097966-88-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and mechanistic insights, as reported in recent academic literature and industry reports.
Recent studies have highlighted the role of 6-(4-Butylcyclohexyl)pyrimidin-4-ol as a promising scaffold in drug discovery, particularly in the development of kinase inhibitors. Its unique structural features, including the butylcyclohexyl moiety and the pyrimidin-4-ol core, contribute to its selective binding affinity towards specific kinase targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating aberrant signaling pathways in cancer cells, with IC50 values in the low micromolar range.
In addition to its anticancer potential, 6-(4-Butylcyclohexyl)pyrimidin-4-ol has shown promise in the treatment of inflammatory and autoimmune diseases. A recent preclinical study reported its ability to suppress pro-inflammatory cytokine production by targeting key enzymes in the NF-κB pathway. The compound's pharmacokinetic properties, including its metabolic stability and oral bioavailability, were also evaluated, suggesting its suitability for further development as an oral therapeutic agent.
The synthesis of 6-(4-Butylcyclohexyl)pyrimidin-4-ol has been optimized in recent years to improve yield and purity. A 2022 patent application disclosed a novel catalytic method for its preparation, which reduces the formation of byproducts and enhances scalability. This advancement is expected to facilitate its broader use in both academic and industrial settings.
Despite these promising developments, challenges remain in the clinical translation of 6-(4-Butylcyclohexyl)pyrimidin-4-ol. Issues such as off-target effects and potential toxicity profiles require further investigation. Ongoing research is focused on structural modifications to enhance selectivity and reduce adverse effects, as well as exploring combination therapies to maximize therapeutic outcomes.
In conclusion, 6-(4-Butylcyclohexyl)pyrimidin-4-ol represents a versatile and pharmacologically active compound with broad applications in drug discovery. Continued research into its mechanisms of action and optimization of its chemical properties will be critical for its successful transition from bench to bedside.
2097966-88-4 (6-(4-Butylcyclohexyl)pyrimidin-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)